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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1167350

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anilazine is a triazine-based fungicide known for its protective, non-systemic action against a
variety of fungal pathogens affecting crops, turf, and ornamentals.[1][2][3] Its mechanism of
action involves the inhibition of multiple enzymes, primarily disrupting mitochondrial respiration
in fungal cells.[4][5] Accurate and consistent preparation of anilazine stock solutions is critical
for reliable experimental outcomes in research and development settings. These application
notes provide detailed protocols, safety information, and technical data to guide researchers in
preparing, storing, and handling anilazine solutions.

Chemical and Physical Properties

Anilazine is typically supplied as a white to tan crystalline powder.[1][6] It is characterized by
its low solubility in water and moderate solubility in organic solvents.[2][6]
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Property Value Reference
Molecular Formula CoHsCl3Na [4]
Molecular Weight 275.52 g/mol [4]

CAS Number 101-05-3 [1114]
Appearance White to tan crystals or powder  [1][6]
Melting Point 159-160 °C [7]

Water Solubility 8-10 mg/L at 20 °C [1][6]
Solubility in DMSO Soluble [4]

Solubility (Other)

Moderately soluble in most

organic solvents

[2]6]1[7]

Stability

Stable in neutral and slightly
acidic media; hydrolyzes in
alkaline conditions upon

heating.

[1](2](6]

Mechanism of Action Overview

Anilazine functions as a multi-site inhibitor, primarily targeting fungal energy metabolism.[5] It

has been shown to inhibit key enzymes involved in cellular respiration, such as succinate

dehydrogenase, and disrupt the electron transport chain.[4] This action leads to a depletion of

cellular ATP, ultimately causing fungal cell death.[4]
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Caption: Anilazine's inhibitory action on mitochondrial respiration.

Experimental Protocols: Stock Solution Preparation

This section details the materials, equipment, safety precautions, and step-by-step procedure
for preparing a 10 mM anilazine stock solution in DMSO.

Materials
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Anilazine powder (>98% purity)[4]

Dimethyl sulfoxide (DMSO), anhydrous or cell-culture grade

Sterile, amber glass or polypropylene vials with screw caps

Micropipette tips
Equipment

o Calibrated analytical balance
» Vortex mixer and/or sonicator
e Chemical fume hood

» Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Safety Precautions

e Anilazine is a chemical compound; handle with care. Mild skin irritation may occur upon
dermal administration.[8]

o Always work in a certified chemical fume hood when handling anilazine powder and
concentrated solutions.

o Wear appropriate PPE at all times.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information
before use.

Step-by-Step Protocol for 10 mM Stock Solution

o Preparation: Place a sterile vial on the analytical balance and tare the weight.

» Weighing: Carefully weigh 2.76 mg of anilazine powder directly into the vial. (Calculation: 10
mmol/L* 1 L * 275.52 g/mol = 2.7552 g/L or 2.76 mg/mL).
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¢ Solvent Addition: Add 1.0 mL of high-purity DMSO to the vial containing the anilazine
powder.

« Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes. If necessary, use a
sonicator bath for a few minutes to ensure the compound is fully dissolved. Visually inspect
the solution to confirm there are no visible particles.

o Labeling and Storage: Clearly label the vial with the compound name, concentration (10
mM), solvent (DMSO), preparation date, and your initials. Store the stock solution as
recommended in Section 6.0.
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Caption: Workflow for preparing anilazine stock solution.

Stock Solution Dilution Data

The following table provides the required volumes of solvent to add for specific masses of
anilazine to achieve common stock concentrations. This data is based on a molecular weight
of 275.52 g/mol .[4]

Target Volume to add for1  Volume to add for5 Volume to add for
Concentration mg mg 10 mg

1mM 3.63 mL 18.15mL 36.30 mL

5 mM 0.73 mL 3.63 mL 7.26 mL

10 mM 0.36 mL 1.81 mL 3.63 mL

Storage and Stability

Proper storage is crucial to maintain the integrity and shelf life of anilazine.

Form Storage Condition Duration Reference

) Short Term (days to
Solid Powder Dry, dark, 0 - 4 °C [4]
weeks)

Long Term (months to

Solid Powder Dry, dark, -20 °C [4]
years)
Stock Solution (in Short Term (days to
0-4°C [4]
DMSO) weeks)

Stock Solution (in

-20 °C Long Term (months) [4]
DMSO)

Stability Notes:

e Anilazine is stable in neutral and slightly acidic aqueous solutions.[1][2]
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e Itis incompatible with oils and alkaline solutions, as it undergoes hydrolysis, especially with
heating.[1][6]

e The hydrolytic half-life at 22 °C is approximately 790 hours at pH 7, but only 22 hours at pH
9.[1]

e To ensure maximum stability, avoid repeated freeze-thaw cycles of the stock solution.
Aliquoting the stock solution into smaller, single-use volumes is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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